Cas no 1782593-59-2 (methyl 3-(2-methylpyridin-4-yl)-3-oxopropanoate)

• Product Name: methyl 3-(2-methylpyridin-4-yl)-3-oxopropanoate
• CAS No: 1782593-59-2
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 6275900
• PubChem ID: 82656613
• Update Time: 2025-05-19

methyl 3-(2-methylpyridin-4-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-methylpyridin-4-yl)-3-oxopropanoate
• EN300-1736490
• 1782593-59-2

• Inchi： 1S/C10H11NO3/c1-7-5-8(3-4-11-7)9(12)6-10(13)14-2/h3-5H,6H2,1-2H3
• InChI Key： VCNUVAKITZJPAX-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C1C=CN=C(C)C=1)=O)=O

Computed Properties

• Exact Mass: 193.07389321g/mol
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 56.3Ų

Additional information on methyl 3-(2-methylpyridin-4-yl)-3-oxopropanoate

Comprehensive Overview of Methyl 3-(2-methylpyridin-4-yl)-3-oxopropanoate (CAS No. 1782593-59-2)

Methyl 3-(2-methylpyridin-4-yl)-3-oxopropanoate (CAS No. 1782593-59-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This ester derivative, featuring a pyridine ring and a β-ketoester moiety, is widely recognized for its versatility as a building block in synthetic chemistry. Its molecular structure, which combines a 2-methylpyridin-4-yl group with a 3-oxopropanoate ester, makes it a valuable intermediate for the synthesis of complex molecules.

In recent years, the demand for methyl 3-(2-methylpyridin-4-yl)-3-oxopropanoate has surged due to its applications in drug discovery. Researchers are particularly interested in its role as a precursor for heterocyclic compounds, which are pivotal in designing kinase inhibitors and anti-inflammatory agents. The compound's CAS No. 1782593-59-2 is frequently searched in academic databases and patent filings, reflecting its growing relevance in medicinal chemistry. Additionally, its β-ketoester functionality allows for facile derivatization, enabling the creation of diverse molecular scaffolds.

From an industrial perspective, methyl 3-(2-methylpyridin-4-yl)-3-oxopropanoate is employed in the synthesis of advanced intermediates for crop protection chemicals. Its pyridine core is a common motif in agrochemicals, contributing to the development of herbicides and pesticides with enhanced efficacy. The compound's stability and reactivity under mild conditions make it a preferred choice for large-scale manufacturing processes. Furthermore, its CAS No. 1782593-59-2 is often referenced in regulatory submissions, underscoring its compliance with safety and environmental standards.

The compound's unique properties also extend to material science, where it serves as a key ingredient in the production of functional polymers and coating additives. Its ability to form hydrogen bonds and participate in cross-linking reactions enhances the durability and performance of polymeric materials. As sustainability becomes a focal point in material design, methyl 3-(2-methylpyridin-4-yl)-3-oxopropanoate is being explored for its potential in biodegradable plastics and green chemistry initiatives.

In the context of AI-driven drug discovery, methyl 3-(2-methylpyridin-4-yl)-3-oxopropanoate has emerged as a subject of interest due to its compatibility with machine learning algorithms for molecular property prediction. Researchers are leveraging its structural features to train models that accelerate the identification of novel therapeutic candidates. The compound's CAS No. 1782593-59-2 is frequently indexed in cheminformatics databases, facilitating data-driven approaches to chemical synthesis.

Another trending topic linked to this compound is its role in click chemistry, a modular approach to constructing complex molecules with high efficiency. The β-ketoester group in methyl 3-(2-methylpyridin-4-yl)-3-oxopropanoate enables rapid conjugation with other functional groups, making it a valuable tool for bioconjugation and drug delivery systems. This aligns with the growing demand for targeted therapies and personalized medicine.

For laboratory professionals, handling methyl 3-(2-methylpyridin-4-yl)-3-oxopropanoate requires adherence to standard safety protocols, despite its non-hazardous classification. Proper storage conditions, such as protection from moisture and light, are essential to maintain its stability. The compound's CAS No. 1782593-59-2 is a critical identifier for ensuring accurate inventory management and regulatory compliance.

In summary, methyl 3-(2-methylpyridin-4-yl)-3-oxopropanoate (CAS No. 1782593-59-2) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials. Its pyridine and β-ketoester functionalities make it a cornerstone in modern synthetic chemistry, while its compatibility with AI-driven research and sustainable practices positions it at the forefront of innovation. As scientific advancements continue, this compound is poised to play an even greater role in addressing global challenges in health and sustainability.